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Compound of Interest

Compound Name: 1-Bromotetradecane-d4

Cat. No.: B582282 Get Quote

CAS Number: 1219798-81-8

This technical guide provides a comprehensive overview of 1-Bromotetradecane-d4, a

deuterated form of 1-bromotetradecane. It is intended for researchers, scientists, and

professionals in drug development who may utilize this compound as an internal standard or a

metabolic tracer. Due to the limited availability of specific experimental data for the deuterated

form, this guide also includes relevant information on the non-deuterated analog (1-

Bromotetradecane, CAS 112-71-0) to provide a foundational understanding of its chemical

properties and reactivity.

Compound Identification and Properties
1-Bromotetradecane-d4 is a saturated long-chain alkyl bromide that is isotopically labeled

with four deuterium atoms. This labeling makes it a valuable tool in mass spectrometry-based

analytical methods.

Table 1: Physicochemical Properties of 1-Bromotetradecane-d4 and its Non-Deuterated

Analog
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Property
1-
Bromotetradecane-
d4

1-
Bromotetradecane
(Non-Deuterated
Analog)

Source

CAS Number 1219798-81-8 112-71-0 [1]

Molecular Formula C₁₄H₂₅D₄Br C₁₄H₂₉Br [1]

Molecular Weight 281.31 g/mol 277.28 g/mol

Appearance
Colorless to light

yellow liquid

Colorless to light

yellow liquid
[1][2]

Melting Point Not available 5-6 °C [2][3][4]

Boiling Point Not available
175-178 °C at 20

mmHg
[2][3][4]

Density Not available 0.932 g/mL at 25 °C [4]

Flash Point Not available 113 °C (closed cup) [2][3]

Solubility

Insoluble in water;

soluble in organic

solvents

Insoluble in water;

soluble in organic

solvents

[1]

Refractive Index Not available n20/D 1.460 [4]

Synthesis and Purification
While a specific, detailed synthesis protocol for 1-Bromotetradecane-d4 is not readily

available in published literature, a general approach would involve the bromination of a

deuterated tetradecanol precursor. The synthesis of the non-deuterated analog, 1-

bromotetradecane, is well-documented and typically proceeds via the bromination of 1-

tetradecanol.[5][6]

Experimental Protocol: Synthesis of 1-Bromotetradecane (Non-Deuterated Analog)

This protocol serves as a reference for the general class of reaction.
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Materials:

1-Tetradecanol

Sulfuric acid

Hydrobromic acid

10% Sodium carbonate solution

50% Ethanol

Anhydrous sodium carbonate

Procedure:

To a reaction vessel, add 1-tetradecanol.

With stirring, slowly add sulfuric acid, maintaining control over the temperature. Continue

stirring for 30 minutes after the addition is complete.[5]

Add hydrobromic acid to the mixture.

Heat the reaction mixture to 99-101 °C and maintain this temperature for 8 hours.[5]

Cool the mixture to 30 °C and allow the layers to separate for 12 hours.[5]

Isolate the upper oily layer and neutralize it to a pH of 8 with a 10% sodium carbonate

solution.[5]

Wash the organic layer twice with an equal volume of 50% ethanol.[5]

Dry the resulting oily substance over anhydrous sodium carbonate with intermittent stirring

for 24 hours.[5]

Filter the mixture to obtain crude 1-bromotetradecane.

Further purification can be achieved by vacuum distillation or column chromatography.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/synthesis/1-bromotetradecane.htm
https://www.chemicalbook.com/synthesis/1-bromotetradecane.htm
https://www.chemicalbook.com/synthesis/1-bromotetradecane.htm
https://www.chemicalbook.com/synthesis/1-bromotetradecane.htm
https://www.chemicalbook.com/synthesis/1-bromotetradecane.htm
https://www.chemicalbook.com/synthesis/1-bromotetradecane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: General Synthesis Workflow for 1-Bromotetradecane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d4]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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